Cas no 80129-86-8 (N-benzylacridin-9-amine)

N-benzylacridin-9-amine structure
N-benzylacridin-9-amine structure
Product Name:N-benzylacridin-9-amine
CAS No:80129-86-8
MF:C20H16N2
MW:284.354444503784
CID:1800416
PubChem ID:149800
Update Time:2025-04-21

N-benzylacridin-9-amine Chemical and Physical Properties

Names and Identifiers

    • N-benzylacridin-9-amine
    • 9-Acridinamine, N-(phenylmethyl)-
    • N-Benzyl-9-acridinamine
    • N-(Phenylmethyl)-9-acridinamine
    • NSC-821636
    • AKOS001695848
    • NSC821636
    • SCHEMBL14526860
    • N-(9-acridinyl)-N-benzylamine
    • NCGC00245878-01
    • BCTFNTVNBAELQN-UHFFFAOYSA-N
    • CHEMBL1401821
    • 80129-86-8
    • Acridin-9-yl-benzyl-amine
    • SMR000558747
    • SCHEMBL1868598
    • STL353258
    • MLS001195959
    • HMS2886J08
    • DTXSID80230085
    • Inchi: 1S/C20H16N2/c1-2-8-15(9-3-1)14-21-20-16-10-4-6-12-18(16)22-19-13-7-5-11-17(19)20/h1-13H,14H2,(H,21,22)
    • InChI Key: BCTFNTVNBAELQN-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 284.131348519g/mol
  • Monoisotopic Mass: 284.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 24.9Ų
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